N-Methylnuciferine

• Molecular Formula: C20H24ClNO2
• Molecular Weight: 345.9 g/mol
• InChI: InChI=1S/C20H24NO2.ClH/c1-21(2)10-9-14-12-17(22-3)20(23-4)19-15-8-6-5-7-13(15)11-16(21)18(14)19;/h5-8,12,16H,9-11H2,1-4H3;1H/q+1;/p-1/t16-;/m1./s1
• InChIKey: UURUOELGLVJBDD-PKLMIRHRSA-M

N-Methylnuciferine: Aporphine Alkaloid Profile

N-Methylnuciferine (CAS 754919-24-9) is a naturally occurring aporphine alkaloid structurally characterized as the N-methylated derivative of nuciferine . It has been isolated from Nelumbo nucifera (lotus plumule) and Annona cherimola [1]. The compound carries a permanent positive charge on the quaternary nitrogen, distinguishing it from tertiary amine aporphines. Its molecular formula is C20H24NO2+ with a molecular weight of 310.41 g/mol . As a quaternary alkaloid, it demonstrates aqueous solubility characteristics distinct from its tertiary analogs [2]. This baseline overview establishes the compound's identity and fundamental properties for procurement and research selection purposes.

Compound Class

Quaternary ammonium aporphine alkaloid with a permanent positive charge

Key Applications

Neuroinflammation model studies, metabolic enzyme research, and charged alkaloid SAR

Differentiation

Structurally distinct from nuciferine; permanent cation alters solubility, permeability, and target engagement profile

• [1] Galarce-Bustos O, Obregón C, Vallejos-Almirall A, et al. Application of effect-directed analysis using TLC-bioautography for rapid isolation and identification of antidiabetic compounds from the leaves of Annona cherimola Mill. Phytochem Anal. 2023;34(8):970-983. View Source
• [2] TargetMol / HitStructure. N-Methylnuciferine Solubility Data. Cat No. TWS0704. View Source

N-Methylnuciferine: Why Substitution Fails

Generic substitution among aporphine alkaloids fails due to the distinct molecular pharmacology conferred by N-Methylnuciferine's permanent quaternary ammonium structure . Unlike the tertiary amine nuciferine, N-Methylnuciferine carries a fixed positive charge that fundamentally alters its physicochemical properties, including solubility and membrane permeability, thereby affecting both in vitro assay behavior and potential in vivo distribution . This structural divergence translates into distinct receptor binding profiles and enzyme inhibition potencies [1]. Furthermore, the compound demonstrates specific anti-inflammatory activity in LPS-induced depression models not equivalently recapitulated by its close structural analogs [2]. Consequently, selecting N-Methylnuciferine over nuciferine or other related alkaloids is essential for experiments targeting the quaternary aporphine pharmacophore or for studies where the charged nitrogen influences target engagement.

Target Comparator

N-Methylnuciferine

Quaternary ammonium base; permanent cation at physiological pH. May interact with anionic sites and show distinct membrane and transporter behavior.

Charge-dependent target engagement

≠

Nuciferine

Tertiary amine base; neutral under physiological conditions. Predominantly neuromodulatory via GPCRs; charge state may shift receptor profile and tissue distribution.

Different biosynthetic origin and permeability

Substitution introduces uncontrolled charge-state variables in ion channel, transporter, or enzyme active-site assays.

• [1] Galarce-Bustos O, Obregón C, Vallejos-Almirall A, et al. Application of effect-directed analysis using TLC-bioautography for rapid isolation and identification of antidiabetic compounds from the leaves of Annona cherimola Mill. Phytochem Anal. 2023;34(8):970-983. View Source
• [2] Chen S, Guo W, Qi X, et al. Natural alkaloids from lotus plumule ameliorate lipopolysaccharide-induced depression-like behavior: integrating network pharmacology and molecular mechanism evaluation. Food Funct. 2019;10(9):6062-6073. View Source

N-Methylnuciferine Differentiation Evidence

Permanent Cation via N-Methylation

N-Methylnuciferine demonstrates markedly lower α-glucosidase inhibitory activity compared to its structural analog nuciferine [1]. In cell-free enzymatic assays, N-Methylnuciferine exhibits an IC50 of 2,627.78 μg/mL (approximately 8.47 mM) against α-glucosidase [2]. In contrast, nuciferine shows an IC50 of 19.06 ± 0.03 μM (approximately 0.0056 mg/mL) against the same enzyme [1]. This represents an approximately 1500-fold difference in potency, underscoring the profound impact of N-methylation and quaternization on enzyme inhibition [2].

Permanent cation character

Head-to-head

Quaternary ammonium vs. tertiary amine

Charge state fundamentally alters solubility, permeability, and anionic binding potential.

Not interchangeable with nuciferine in studies of charged species or membrane transport.

Evidence Dimension	α-Glucosidase Inhibitory Activity (IC50)
Target Compound Data	2,627.78 μg/mL (approx. 8.47 mM)
Comparator Or Baseline	Nuciferine: 19.06 ± 0.03 μM (approx. 0.0056 mg/mL)
Quantified Difference	Approximately 1500-fold lower potency for N-Methylnuciferine
Conditions	Cell-free enzymatic assay (in vitro)

Why This Matters

This stark difference in α-glucosidase inhibition quantitatively defines N-Methylnuciferine's distinct pharmacological profile and is critical for researchers requiring a quaternary aporphine with negligible activity on this target.

• [1] Khan S, et al. Anti-Alzheimer and Antioxidant Effects of Nelumbo nucifera L. Alkaloids, Nuciferine and Norcoclaurine in Alloxan-Induced Diabetic Albino Rats. Pharmaceuticals (Basel). 2022;15(10):1205. View Source
• [2] Galarce-Bustos O, Obregón C, Vallejos-Almirall A, et al. Application of effect-directed analysis using TLC-bioautography for rapid isolation and identification of antidiabetic compounds from the leaves of Annona cherimola Mill. Phytochem Anal. 2023;34(8):970-983. View Source

α-Glucosidase and α-Amylase Inhibition

N-Methylnuciferine inhibits α-amylase with an IC50 of 1,818.18 μg/mL (approximately 5.86 mM) [1]. In comparison, its close analog nuciferine inhibits α-amylase with an IC50 of 24.07 ± 0.05 μM [2]. The approximately 240-fold lower potency of N-Methylnuciferine further illustrates the functional divergence resulting from its N-methyl quaternary structure [1]. This quantitative data provides a clear basis for distinguishing between these two aporphine alkaloids in enzyme inhibition studies.

α-Glucosidase inhibition

Class-level

IC₅₀ 2,627.78 µg/mL

Supports carbohydrate metabolism enzyme assay development.

Reported in cell-free assay; compare with other aporphines from same extract.

Evidence Dimension	α-Amylase Inhibitory Activity (IC50)
Target Compound Data	1,818.18 μg/mL (approx. 5.86 mM)
Comparator Or Baseline	Nuciferine: 24.07 ± 0.05 μM
Quantified Difference	Approximately 240-fold lower potency for N-Methylnuciferine
Conditions	Cell-free enzymatic assay (in vitro)

Why This Matters

The substantial difference in α-amylase inhibition provides a quantitative metric for selecting N-Methylnuciferine over nuciferine when minimal interference with carbohydrate-hydrolyzing enzymes is required.

• [1] Galarce-Bustos O, Obregón C, Vallejos-Almirall A, et al. Application of effect-directed analysis using TLC-bioautography for rapid isolation and identification of antidiabetic compounds from the leaves of Annona cherimola Mill. Phytochem Anal. 2023;34(8):970-983. View Source
• [2] Khan S, et al. Anti-Alzheimer and Antioxidant Effects of Nelumbo nucifera L. Alkaloids, Nuciferine and Norcoclaurine in Alloxan-Induced Diabetic Albino Rats. Pharmaceuticals (Basel). 2022;15(10):1205. View Source

DPPH Radical Scavenging Activity

N-Methylnuciferine scavenges DPPH radicals with an IC50 of 711.76 μg/mL in a cell-free assay [1]. This value serves as a quantitative benchmark for its antioxidant capacity [1]. While not directly compared to a specific analog in this assay, this moderate activity provides a class-level inference for its antioxidant potential relative to other aporphine alkaloids, which often exhibit stronger radical scavenging [2]. The presence of a permanent positive charge on N-Methylnuciferine may contribute to its distinct redox behavior compared to tertiary amine analogs.

α-Amylase inhibition

Class-level

IC₅₀ 1,818.18 µg/mL

Reported enzyme inhibition context for postprandial hyperglycemia research.

Quantified alongside α-glucosidase; not standardly reported for nuciferine.

Evidence Dimension	DPPH Radical Scavenging Activity (IC50)
Target Compound Data	711.76 μg/mL
Comparator Or Baseline	Class-level inference (other aporphine alkaloids generally show stronger activity)
Quantified Difference	Not directly compared in this assay; activity is moderate
Conditions	Cell-free DPPH radical scavenging assay

Why This Matters

This quantitative antioxidant data defines N-Methylnuciferine's redox behavior, providing a crucial selection parameter for studies involving oxidative stress pathways where moderate scavenging activity is desired or where a charged alkaloid's redox properties are under investigation.

• [1] Galarce-Bustos O, Obregón C, Vallejos-Almirall A, et al. Application of effect-directed analysis using TLC-bioautography for rapid isolation and identification of antidiabetic compounds from the leaves of Annona cherimola Mill. Phytochem Anal. 2023;34(8):970-983. View Source
• [2] Khan S, et al. Anti-Alzheimer and Antioxidant Effects of Nelumbo nucifera L. Alkaloids, Nuciferine and Norcoclaurine in Alloxan-Induced Diabetic Albino Rats. Pharmaceuticals (Basel). 2022;15(10):1205. View Source

Neuroinflammation Suppression in Microglia

In BV-2 microglial cells, N-Methylnuciferine at a concentration of 20 μM significantly reduces lipopolysaccharide (LPS)-induced nitric oxide (NO) production [1]. This anti-inflammatory effect is linked to its amelioration of LPS-induced depression-like behavior in vivo [2]. While direct comparative data with nuciferine in the same assay are lacking, the specific activity of N-Methylnuciferine in this neuroinflammation model provides a class-level inference for its distinct functional profile compared to other aporphines [2]. The charged nature of N-Methylnuciferine may contribute to its unique interaction with cellular targets involved in NO signaling.

DPPH radical scavenging

Supporting

IC₅₀ 711.76 µg/mL

Defined antioxidant capacity supports redox-related assay design.

Moderate activity; data to verify relative to more potent analogs in the extract.

Evidence Dimension	Inhibition of LPS-Induced NO Production
Target Compound Data	20 μM reduces NO production in BV-2 microglia
Comparator Or Baseline	Class-level inference (other aporphine alkaloids may not share this specific activity)
Quantified Difference	Not directly compared; specific activity observed
Conditions	BV-2 microglial cells stimulated with LPS

Why This Matters

This anti-neuroinflammatory activity distinguishes N-Methylnuciferine for studies focused on microglial activation and depression-like behaviors, offering a specific functional readout not guaranteed with other aporphine alkaloids.

• [1] Chen S, Guo W, Qi X, et al. Natural alkaloids from lotus plumule ameliorate lipopolysaccharide-induced depression-like behavior: integrating network pharmacology and molecular mechanism evaluation. Food Funct. 2019;10(9):6062-6073. View Source
• [2] GlpBio. N-Methylnuciferine (iodide) Technical Datasheet. Cat No. GC91655. View Source

DMSO Solubility: N-Methylnuciferine Exhibits High Solubility for In Vitro Assay Flexibility

N-Methylnuciferine demonstrates high solubility in DMSO, reaching 65 mg/mL (209.4 mM) [1]. This solubility is characteristic of its quaternary ammonium structure and facilitates the preparation of concentrated stock solutions for in vitro assays [1]. While solubility in aqueous buffers may differ, this DMSO solubility provides a practical advantage for researchers working with this charged alkaloid. Comparative solubility data for nuciferine in DMSO is not readily available, but the charged nature of N-Methylnuciferine suggests distinct dissolution behavior compared to its tertiary amine analog.

Microglial NO attenuation

Head-to-head

20 µM reduced LPS-induced NO in BV-2 cells

Demonstrates anti-inflammatory response in CNS-relevant cell model.

Distinct from nuciferine’s neuromodulatory profile; supports neuroinflammation research.

Evidence Dimension	DMSO Solubility
Target Compound Data	65 mg/mL (209.4 mM)
Comparator Or Baseline	Class-level inference (tertiary amine aporphines may differ)
Quantified Difference	Not directly compared; high solubility observed
Conditions	DMSO as solvent

Why This Matters

This high DMSO solubility enables flexible experimental design and simplifies stock solution preparation, a practical consideration for procurement and assay development involving N-Methylnuciferine.

• [1] TargetMol / HitStructure. N-Methylnuciferine Solubility Data. Cat No. TWS0704. View Source

Molecular Weight and LogP: N-Methylnuciferine's Physicochemical Properties Differ from Nuciferine

N-Methylnuciferine has a molecular weight of 310.41 g/mol and a calculated LogP of 3.559 . In contrast, its structural analog nuciferine has a molecular weight of approximately 295.38 g/mol and a different LogP due to the absence of the permanent positive charge [1]. The quaternary ammonium structure of N-Methylnuciferine not only increases its molecular weight but also significantly alters its lipophilicity and hydrogen bonding capacity, which are critical determinants of membrane permeability and in vivo distribution . These physicochemical differences provide a foundational rationale for selecting N-Methylnuciferine over nuciferine in studies where the charged pharmacophore is of interest.

Evidence Dimension	Molecular Weight and LogP
Target Compound Data	MW: 310.41 g/mol; LogP: 3.559
Comparator Or Baseline	Nuciferine: MW approx. 295.38 g/mol; LogP differs
Quantified Difference	MW difference of approx. 15 g/mol; LogP difference due to charge
Conditions	Calculated values (in silico)

Why This Matters

These fundamental physicochemical parameters inform researchers about the compound's behavior in biological systems and aid in the selection of appropriate analogs for structure-activity relationship studies.

• [1] Khan S, et al. Anti-Alzheimer and Antioxidant Effects of Nelumbo nucifera L. Alkaloids, Nuciferine and Norcoclaurine in Alloxan-Induced Diabetic Albino Rats. Pharmaceuticals (Basel). 2022;15(10):1205. View Source

N-Methylnuciferine Applications

Charged Alkaloid SAR and Pharmacokinetics

N-Methylnuciferine serves as an essential tool compound for investigating the pharmacological impact of N-methylation and quaternization in the aporphine alkaloid class [1]. Its significantly weaker inhibition of α-glucosidase (IC50: 2,627.78 μg/mL) and α-amylase (IC50: 1,818.18 μg/mL) compared to the tertiary amine nuciferine (IC50: 19.06 μM and 24.07 μM, respectively) provides a clear functional contrast for SAR studies [2][3]. Researchers can use N-Methylnuciferine to dissect the contributions of the permanent positive charge to target engagement, enzyme inhibition, and cellular permeability.

In Vitro Carbohydrate Metabolism Models

N-Methylnuciferine is specifically validated for studies investigating LPS-induced neuroinflammation and depression-like behaviors [1]. Its ability to reduce NO production in BV-2 microglial cells at 20 μM and to ameliorate behavioral deficits in vivo provides a targeted functional profile [1]. This application is supported by network pharmacology and molecular mechanism evaluations, making N-Methylnuciferine a relevant reference compound for neuroinflammation research where other aporphines may lack this specific activity.

Neuroinflammation Assay Standardization

With a defined DPPH radical scavenging IC50 of 711.76 μg/mL, N-Methylnuciferine is suitable as a moderate antioxidant control in redox biology studies [1]. Its charged structure may impart distinct redox behavior compared to neutral or tertiary amine antioxidants, offering a unique tool for investigating structure-dependent antioxidant mechanisms [1]. This application is particularly relevant for natural product chemistry and oxidative stress research.

Assay Development Requiring High DMSO Solubility

N-Methylnuciferine's high DMSO solubility (65 mg/mL, 209.4 mM) makes it a practical choice for in vitro assay development where concentrated stock solutions are required [1]. This solubility facilitates dose-response studies and high-throughput screening formats, reducing solvent-related artifacts and simplifying experimental workflows.

Application

Selection Property

Validation Focus

Charged alkaloid SAR studies

Permanent cation probe for permeability and transporter assays

Contrast with neutral nuciferine on logD, membrane partitioning, and active transport

Carbohydrate metabolism enzyme assays

α-Glucosidase/α-amylase inhibitor comparator

IC₅₀ benchmarking for natural product screening and gut function models

Microglial neuroinflammation models

LPS-induced NO production attenuation in BV-2 cells

Assay development for glial biology and neuroimmunology pathway analysis

• [1] Chen S, Guo W, Qi X, et al. Natural alkaloids from lotus plumule ameliorate lipopolysaccharide-induced depression-like behavior: integrating network pharmacology and molecular mechanism evaluation. Food Funct. 2019;10(9):6062-6073. View Source
• [2] Galarce-Bustos O, Obregón C, Vallejos-Almirall A, et al. Application of effect-directed analysis using TLC-bioautography for rapid isolation and identification of antidiabetic compounds from the leaves of Annona cherimola Mill. Phytochem Anal. 2023;34(8):970-983. View Source
• [3] Khan S, et al. Anti-Alzheimer and Antioxidant Effects of Nelumbo nucifera L. Alkaloids, Nuciferine and Norcoclaurine in Alloxan-Induced Diabetic Albino Rats. Pharmaceuticals (Basel). 2022;15(10):1205. View Source
• [4] TargetMol / HitStructure. N-Methylnuciferine Solubility Data. Cat No. TWS0704. View Source